3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide

• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)carbamoylamino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C17H18ClN3O2/c1-11(2)19-16(22)12-5-3-7-14(9-12)20-17(23)21-15-8-4-6-13(18)10-15/h3-11H,1-2H3,(H,19,22)(H2,20,21,23)
• InChI Key: NQDZRONHLGSHAJ-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)NC2=CC(=CC=C2)Cl

Description

3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide, also known as CPI-455, is a small molecule inhibitor that has gained popularity in the scientific community due to its potential therapeutic benefits. This compound has been extensively studied for its mechanism of action and biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide works by binding to the BET proteins, preventing them from interacting with chromatin and regulating gene expression. This leads to a decrease in the expression of oncogenes and an increase in the expression of tumor suppressor genes, ultimately resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide has also been shown to have anti-inflammatory effects. It has been demonstrated to inhibit the production of pro-inflammatory cytokines, such as IL-6 and TNF-α, in macrophages. This suggests that 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide may have potential therapeutic benefits in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide in lab experiments is its specificity for the BET proteins. This allows researchers to target a specific pathway without affecting other cellular processes. However, one limitation of using 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide is its relatively low potency compared to other BET inhibitors. This may require higher doses or longer treatment times to achieve the desired effect.

Future Directions

There are several potential future directions for research involving 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide. One area of interest is its potential use in combination with other anti-cancer drugs to enhance their efficacy. Another potential direction is the development of more potent analogs of 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide to improve its therapeutic potential. Additionally, further studies are needed to fully understand the mechanism of action of 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide and its potential for use in the treatment of inflammatory diseases.
Conclusion:
In conclusion, 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide is a promising small molecule inhibitor with potential therapeutic benefits in cancer treatment and inflammatory diseases. Its specificity for the BET proteins makes it an attractive target for drug development, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide involves the reaction of 3-chloroaniline with isopropylamine, followed by the coupling of the resulting product with 3-chlorobenzoyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3-{[(3-chlorophenyl)carbamoyl]amino}-N-(propan-2-yl)benzamide has been studied for its potential therapeutic benefits in cancer treatment. It has been shown to inhibit the growth of cancer cells by targeting the bromodomain and extraterminal (BET) family of proteins. These proteins play a crucial role in gene expression and are often overexpressed in cancer cells, making them an attractive target for drug development.